O-rhamnosyl--(1/'/'-4/')-14/'-hydroxywedeloside
O-rhamnosyl--(1/'/'-4/')-14/'-hydroxywedeloside
Brand Name:
Vulcanchem
CAS No.:
131862-38-9
VCID:
VC0165217
InChI:
InChI=1S/C46H65NO18/c1-21-36(54)44-14-12-28-43(6,27(44)13-15-45(21,60)20-44)17-24(18-46(28,40(56)57)41(58)59)62-37-30(47-39(55)42(3,4)5)35(64-29(50)16-25(49)23-10-8-7-9-11-23)34(26(19-48)63-37)65-38-33(53)32(52)31(51)22(2)61-38/h7-11,22,24-28,30-38,48-49,51-54,60H,1,12-20H2,2-6H3,(H,47,55)(H,56,57)(H,58,59)/t22-,24-,25?,26+,27-,28-,30+,31-,32+,33+,34+,35+,36-,37+,38-,43-,44?,45-/m0/s1
SMILES:
CC1C(C(C(C(O1)OC2C(OC(C(C2OC(=O)CC(C3=CC=CC=C3)O)NC(=O)C(C)(C)C)OC4CC5(C6CCC7(CC6(CCC5C(C4)(C(=O)O)C(=O)O)C(C7=C)O)O)C)CO)O)O)O
Molecular Formula:
C46H65NO18
Molecular Weight:
920 g/mol
O-rhamnosyl--(1/'/'-4/')-14/'-hydroxywedeloside
CAS No.: 131862-38-9
Main Products
VCID: VC0165217
Molecular Formula: C46H65NO18
Molecular Weight: 920 g/mol
| CAS No. | 131862-38-9 |
|---|---|
| Product Name | O-rhamnosyl--(1/'/'-4/')-14/'-hydroxywedeloside |
| Molecular Formula | C46H65NO18 |
| Molecular Weight | 920 g/mol |
| IUPAC Name | (4S,7S,9S,10S,13S,15R)-7-[(2R,3R,4R,5S,6R)-3-(2,2-dimethylpropanoylamino)-6-(hydroxymethyl)-4-(3-hydroxy-3-phenylpropanoyl)oxy-5-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-2-yl]oxy-13,15-dihydroxy-9-methyl-14-methylidenetetracyclo[11.2.1.01,10.04,9]hexadecane-5,5-dicarboxylic acid |
| Standard InChI | InChI=1S/C46H65NO18/c1-21-36(54)44-14-12-28-43(6,27(44)13-15-45(21,60)20-44)17-24(18-46(28,40(56)57)41(58)59)62-37-30(47-39(55)42(3,4)5)35(64-29(50)16-25(49)23-10-8-7-9-11-23)34(26(19-48)63-37)65-38-33(53)32(52)31(51)22(2)61-38/h7-11,22,24-28,30-38,48-49,51-54,60H,1,12-20H2,2-6H3,(H,47,55)(H,56,57)(H,58,59)/t22-,24-,25?,26+,27-,28-,30+,31-,32+,33+,34+,35+,36-,37+,38-,43-,44?,45-/m0/s1 |
| Standard InChIKey | HSOPLEIUXGFKIB-KJAVYXPRSA-N |
| Isomeric SMILES | C[C@H]1[C@@H]([C@H]([C@H]([C@@H](O1)O[C@@H]2[C@H](O[C@H]([C@@H]([C@H]2OC(=O)CC(C3=CC=CC=C3)O)NC(=O)C(C)(C)C)O[C@H]4C[C@]5([C@@H]6CC[C@@]7(CC6(CC[C@@H]5C(C4)(C(=O)O)C(=O)O)[C@H](C7=C)O)O)C)CO)O)O)O |
| SMILES | CC1C(C(C(C(O1)OC2C(OC(C(C2OC(=O)CC(C3=CC=CC=C3)O)NC(=O)C(C)(C)C)OC4CC5(C6CCC7(CC6(CCC5C(C4)(C(=O)O)C(=O)O)C(C7=C)O)O)C)CO)O)O)O |
| Canonical SMILES | CC1C(C(C(C(O1)OC2C(OC(C(C2OC(=O)CC(C3=CC=CC=C3)O)NC(=O)C(C)(C)C)OC4CC5(C6CCC7(CC6(CCC5C(C4)(C(=O)O)C(=O)O)C(C7=C)O)O)C)CO)O)O)O |
| Synonyms | O-rhamnosyl--(1/'/'-4/')-14/'-hydroxywedeloside |
| PubChem Compound | 3081783 |
| Last Modified | Nov 11 2021 |
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